Cas no 2229203-20-5 (3-(4-cyclopropylphenyl)-3-methylbutan-1-amine)

• Product Name: 3-(4-cyclopropylphenyl)-3-methylbutan-1-amine
• CAS No: 2229203-20-5
• MF: C₁₄H₂₁N
• MW: 203.32324385643
• CID: 6149564
• PubChem ID: 165853660
• Update Time: 2025-05-19

3-(4-cyclopropylphenyl)-3-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-cyclopropylphenyl)-3-methylbutan-1-amine
• EN300-1777640
• 2229203-20-5

• Inchi： 1S/C14H21N/c1-14(2,9-10-15)13-7-5-12(6-8-13)11-3-4-11/h5-8,11H,3-4,9-10,15H2,1-2H3
• InChI Key： QXVMUEODEMDLRI-UHFFFAOYSA-N
• SMILES： NCCC(C)(C)C1C=CC(=CC=1)C1CC1

Computed Properties

• Exact Mass: 203.167399674g/mol
• Monoisotopic Mass: 203.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Additional information on 3-(4-cyclopropylphenyl)-3-methylbutan-1-amine

Introduction to 3-(4-cyclopropylphenyl)-3-methylbutan-1-amine (CAS No. 2229203-20-5)

3-(4-cyclopropylphenyl)-3-methylbutan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2229203-20-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amines, characterized by its complex aromatic and aliphatic structural motifs, which make it a promising candidate for further exploration in drug discovery and development. The presence of a cyclopropyl group and a phenyl ring in its molecular structure introduces unique electronic and steric properties, which are critical for its potential biological activity.

The structural framework of 3-(4-cyclopropylphenyl)-3-methylbutan-1-amine consists of a benzene ring substituted with a cyclopropyl group at the para position, connected to a butan-1-amine moiety through a tertiary amine linkage. This configuration imparts distinct physicochemical properties, including solubility, lipophilicity, and metabolic stability, which are essential factors to consider in the design of novel therapeutic agents. The compound’s molecular weight and polarity profile suggest that it may exhibit moderate solubility in both aqueous and organic solvents, making it suitable for various formulation strategies.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting specific biological pathways relevant to human health. The amine functional group in 3-(4-cyclopropylphenyl)-3-methylbutan-1-amine provides a versatile scaffold for medicinal chemists to design molecules with enhanced binding affinity and selectivity. Specifically, the cyclopropyl substituent can contribute to steric hindrance around key binding pockets, while the phenyl ring offers opportunities for π-stacking interactions with biological targets. These features have made this compound an attractive subject for computational modeling and experimental validation.

One of the most compelling aspects of 3-(4-cyclopropylphenyl)-3-methylbutan-1-amine is its potential application in the modulation of enzyme activity. Enzymes play a crucial role in numerous physiological processes, and their inhibition or activation can lead to therapeutic benefits. Preliminary studies have suggested that derivatives of this compound may interact with enzymes involved in metabolic pathways or signal transduction cascades. For instance, the structural similarity between 3-(4-cyclopropylphenyl)-3-methylbutan-1-amine and known enzyme inhibitors has prompted researchers to investigate its inhibitory effects on various targets, including kinases and phosphodiesterases.

The pharmacokinetic properties of 3-(4-cyclopropylphenyl)-3-methylbutan-1-amine are also of great interest. The compound’s metabolic stability is influenced by the presence of the tertiary amine group, which can undergo either N-dealkylation or N-demethylation depending on the metabolic environment. These transformations can impact the compound’s half-life and bioavailability, critical parameters for drug efficacy. Advanced computational techniques, such as molecular dynamics simulations and quantum mechanical calculations, have been employed to predict how 3-(4-cyclopropylphenyl)-3-methylbutan-1-amine behaves within biological systems, providing valuable insights into its potential pharmacokinetic profile.

Furthermore, the synthesis of 3-(4-cyclopropylphenyl)-3-methylbutan-1-amine represents an achievement in synthetic organic chemistry. The multi-step synthesis involves key transformations such as Buchwald-Hartwig coupling reactions to establish the phenyl-C-N bond connectivity and Grignard reactions for introducing the cyclopropyl group. These synthetic strategies highlight the compound’s complexity and the expertise required to produce it in high purity. The development of efficient synthetic routes is essential not only for academic research but also for industrial-scale production if 3-(4-cyclopropylphenyl)-3-methylbutan-1-amine proves to be a viable lead compound.

Recent advancements in drug discovery methodologies have emphasized the importance of structure-based drug design (SBDD). By leveraging high-resolution crystal structures of target proteins alongside computational modeling tools, researchers can rationally design molecules like 3-(4-cyclopropylphenyl)-3-methylbutan-1-amine to optimize their binding interactions. This approach has led to significant breakthroughs in developing drugs with improved potency and reduced side effects. The unique structural features of 3-(4-cyclopropylphenyl)-3-methylbutan-1-amine, particularly its ability to form multiple non-covalent interactions with biological targets, make it an ideal candidate for SBDD applications.

The potential therapeutic applications of 3-(4-cyclopropylphenyl)-3-methylbutan-1-amine are broad and multifaceted. Early preclinical studies have indicated that this compound may exhibit anti-inflammatory properties by modulating cytokine production or inhibiting inflammatory pathways. Additionally, its structural motifs suggest that it could interfere with processes relevant to neurodegenerative diseases or cancer progression. While these findings are preliminary, they underscore the importance of further investigation into this promising molecule.

In conclusion, 3-(4-cyclopropylpheny l)- 3 -m eth ylbut an - 1 -a mine ( CAS No . 222920 3 -20 -5 ) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities . Its complex aromatic and aliphatic framework offers opportunities for innovative drug design , while its pharmacokinetic properties make it a valuable candidate for further exploration . As research continues to uncover new therapeutic applications , compounds like 222920 3 -20 -5 hold great promise for improving human health . p >